Ethyl 2-chloro-5-phenyl-1-(phenylsulfonyl)-1H-pyrrole-3-carboxylate
Cat. No. B8378160
M. Wt: 389.9 g/mol
InChI Key: IORUVVWXOIKODQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08048909B2
Procedure details
To a solution (40 mL) of ethyl 2-chloro-5-phenyl-1H-pyrrole-3-carboxylate (1.0 g) in tetrahydrofuran was added sodium hydride (60% in oil, 488 mg) at room temperature and the mixture was stirred for 30 min. 15-Crown-5 (2.65 g) was added dropwise and the mixture was stirred for 30 min. Benzenesulfonyl chloride (1.84 g) was added, and the mixture was further stirred for 24 hr. Saturated brine was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=85:15), and crystallized from diisopropyl ether to give the title compound as colorless crystals (yield 1.27 g, 81%).
Quantity
40 mL
Type
reactant
Reaction Step One
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Yield
81%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[NH:3][C:4]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[CH:5][C:6]=1[C:7]([O:9][CH2:10][CH3:11])=[O:8].[H-].[Na+].C1OCCOCCOCCOCCOC1.[C:35]1([S:41](Cl)(=[O:43])=[O:42])[CH:40]=[CH:39][CH:38]=[CH:37][CH:36]=1>O1CCCC1.[Cl-].[Na+].O>[Cl:1][C:2]1[N:3]([S:41]([C:35]2[CH:40]=[CH:39][CH:38]=[CH:37][CH:36]=2)(=[O:43])=[O:42])[C:4]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[CH:5][C:6]=1[C:7]([O:9][CH2:10][CH3:11])=[O:8] |f:1.2,6.7.8|
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Inputs
Step One
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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ClC=1NC(=CC1C(=O)OCC)C1=CC=CC=C1
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Name
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Quantity
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488 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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2.65 g
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Type
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reactant
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Smiles
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C1COCCOCCOCCOCCO1
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Step Three
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Name
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Quantity
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1.84 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S(=O)(=O)Cl
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Step Four
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Name
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brine
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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[Cl-].[Na+].O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred for 30 min
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Duration
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30 min
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STIRRING
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Type
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STIRRING
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Details
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the mixture was further stirred for 24 hr
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Duration
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24 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=85:15)
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CUSTOM
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Type
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CUSTOM
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Details
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crystallized from diisopropyl ether
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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ClC=1N(C(=CC1C(=O)OCC)C1=CC=CC=C1)S(=O)(=O)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.27 g | |
| YIELD: PERCENTYIELD | 81% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
